Cas no 1862435-68-4 (N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine)

• Product Name: N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine
• CAS No: 1862435-68-4
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5103927
• Update Time: 2026-03-03

N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine
• 3-Thietanamine, N-(2-methoxy-3,3-dimethylbutyl)-

• Inchi： 1S/C10H21NOS/c1-10(2,3)9(12-4)5-11-8-6-13-7-8/h8-9,11H,5-7H2,1-4H3
• InChI Key： TXWWXLYLEAMRHX-UHFFFAOYSA-N
• SMILES： S1CC(NCC(OC)C(C)(C)C)C1

Additional information on N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine

Professional Introduction to N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine (CAS No. 1862435-68-4)

N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1862435-68-4, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and biochemical studies. The molecule's distinct structure, featuring a thietan ring system combined with an amine functional group, positions it as a candidate for various synthetic and therapeutic pathways.

The structural framework of N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine consists of a sulfur-containing heterocyclic ring, which is a common motif in biologically active molecules. This thietan ring contributes to the compound's stability and reactivity, making it a valuable intermediate in organic synthesis. The presence of the 2-methoxy-3,3-dimethylbutyl side chain further enhances its chemical versatility, allowing for modifications that can tailor its pharmacological properties.

In recent years, there has been growing interest in sulfur-containing heterocycles due to their prevalence in natural products and their demonstrated efficacy in medicinal chemistry. Research has shown that compounds incorporating thietan rings often exhibit promising biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine is no exception, and its potential as a pharmacophore has been explored in several cutting-edge studies.

One of the most compelling aspects of N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine is its role as a building block in the synthesis of more complex molecules. The compound's amine group provides a reactive site for further functionalization, enabling chemists to design derivatives with enhanced specificity and potency. This flexibility has made it a valuable asset in the development of novel therapeutic agents.

The pharmaceutical industry has been particularly interested in exploring the potential of N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine as a precursor for drugs targeting neurological disorders. Preliminary studies have suggested that derivatives of this compound may interact with specific neurotransmitter systems, offering hope for new treatments for conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of sulfur-containing heterocycles in modern drug discovery.

Beyond its pharmaceutical applications, N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine also holds promise in other areas of research. Its unique chemical properties make it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with metal ions. These complexes have potential applications in catalysis and material science, further demonstrating the compound's versatility.

The synthesis of N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to access this compound efficiently. The development of these synthetic routes not only facilitates its use in research but also contributes to the broader field of organic chemistry.

In conclusion, N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine (CAS No. 1862435-68-4) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structure and reactivity make it a valuable tool for drug development and material science applications. As research continues to uncover new uses for this compound, its importance in advancing scientific knowledge is likely to grow.